Cas no 1554168-27-2 ((2-methylpiperidin-4-yl)methanol)

• Product Name: (2-methylpiperidin-4-yl)methanol
• CAS No: 1554168-27-2
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD26722603
• CID: 4605767
• PubChem ID: 83815011
• Update Time: 2025-05-26

(2-methylpiperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-methylpiperidin-4-yl)methanol

• MDL： MFCD26722603
• Inchi： 1S/C7H15NO/c1-6-4-7(5-9)2-3-8-6/h6-9H,2-5H2,1H3
• InChI Key： WSMNQSMDEJXCTR-UHFFFAOYSA-N
• SMILES： N1CCC(CO)CC1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (2-methylpiperidin-4-yl)methanol

Introduction to (2-methylpiperidin-4-yl)methanol (CAS No. 1554168-27-2)

(2-methylpiperidin-4-yl)methanol, with the CAS number 1554168-27-2, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine derivative class, which is widely recognized for its diverse biological activities and potential therapeutic applications. The unique structural features of (2-methylpiperidin-4-yl)methanol make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of (2-methylpiperidin-4-yl)methanol consists of a piperidine ring substituted with a methyl group at the 2-position and a hydroxymethyl group at the 4-position. This configuration imparts specific chemical properties that are highly advantageous for medicinal chemistry applications. The presence of both the methyl and hydroxymethyl groups enhances the compound's reactivity and compatibility with other functional groups, making it a versatile building block in drug design.

In recent years, there has been growing interest in piperidine derivatives due to their role in developing novel therapeutic agents. Studies have demonstrated that piperidine-based compounds exhibit a wide range of pharmacological activities, including anti-inflammatory, antiviral, and anticancer effects. The hydroxymethyl group in (2-methylpiperidin-4-yl)methanol provides a reactive site for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

One of the most compelling aspects of (2-methylpiperidin-4-yl)methanol is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, particularly cancer. By incorporating (2-methylpiperidin-4-yl)methanol into drug candidates, researchers can develop molecules that selectively inhibit aberrant kinase activity, thereby mitigating disease progression.

Recent advancements in computational chemistry have further enhanced the utility of (2-methylpiperidin-4-yl)methanol. Molecular modeling studies have shown that this compound can effectively interact with target proteins through hydrogen bonding and hydrophobic interactions. These insights have guided the design of more potent and selective kinase inhibitors, improving their therapeutic efficacy while minimizing off-target effects.

The synthesis of (2-methylpiperidin-4-yl)methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only streamline the production process but also allow for greater flexibility in modifying the molecular structure.

Another area where (2-methylpiperidin-4-yl)methanol has shown promise is in the development of antiviral agents. Viruses often rely on host cell machinery for replication, making them susceptible to interference by small molecules. The structural features of (2-methylpiperidin-4-yl)methanol enable it to disrupt viral replication cycles by inhibiting key enzymes or binding to viral proteins. This has opened up new avenues for treating viral infections that are resistant to existing antiviral drugs.

Furthermore, (2-methylpiperidin-4-yl)methanol has been explored as a component in drug delivery systems. Its ability to form stable complexes with other molecules makes it an excellent candidate for encapsulating bioactive agents into nanoparticles or liposomes. These delivery systems can enhance drug solubility, improve bioavailability, and target specific tissues or cells, thereby increasing therapeutic outcomes.

The growing body of research on (2-methylpiperidin-4-yl)methanol underscores its importance as a pharmacophore in drug discovery. As our understanding of biological pathways continues to expand, new opportunities will arise for leveraging this compound's unique properties. Future studies may focus on optimizing its synthetic routes, exploring novel derivatives, and evaluating its efficacy in preclinical models.

In conclusion, (2-methylpiperidin-4-yl)methanol (CAS No. 1554168-27-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features and reactivity make it an invaluable tool for designing innovative therapeutic agents targeting various diseases. As advancements in synthetic chemistry and computational biology continue to unfold, the role of (2-methylpiperidin-4-yl)methanol is expected to grow even further, contributing to the discovery of next-generation medicines.